Cas no 1703794-33-5 (4-chloro-6-(1-methylpyrazol-4-yl)pyrrolo[2,1-f][1,2,4]triazine)

• Product Name: 4-chloro-6-(1-methylpyrazol-4-yl)pyrrolo[2,1-f][1,2,4]triazine
• CAS No: 1703794-33-5
• MF: C₁₀H₈ClN₅
• MW: 233.657019615173
• MDL: MFCD31731132
• CID: 4613055
• PubChem ID: 118022662
• Update Time: 2025-08-05

4-chloro-6-(1-methylpyrazol-4-yl)pyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(1-methyl-1H-pyrazol-4-yl)pyrrolo[2,1-f][1,2,4]triazine
• Pyrrolo[2,1-f][1,2,4]triazine, 4-chloro-6-(1-methyl-1H-pyrazol-4-yl)-
• Cn1cc(cn1)-c1cc2c(Cl)ncnn2c1
• 4-chloro-6-(1-methylpyrazol-4-yl)pyrrolo[2,1-f][1,2,4]triazine
• 4-{4-chloropyrrolo[2,1-f][1,2,4]triazin-6-yl}-1-methylpyrazole
• D73502
• 1703794-33-5
• DB-094811
• CS-0067718
• SCHEMBL16651880
• Pyrrolo[2,1-f][1,2,4]triazine,4-chloro-6-(1-methyl-1H-pyrazol-4-yl)-
• SY323124
• MFCD31731132
• AS-78636
• 4-Chloro-6-(1-methylpyrazol-4-yl)pyrrolo[2,1-f][1,2,4]triazine, 95%

• MDL： MFCD31731132
• Inchi： 1S/C10H8ClN5/c1-15-4-8(3-13-15)7-2-9-10(11)12-6-14-16(9)5-7/h2-6H,1H3
• InChI Key： UFIRISYMYHBEJF-UHFFFAOYSA-N
• SMILES： ClC1C2=CC(=CN2N=CN=1)C1C=NN(C)C=1

Computed Properties

• Exact Mass: 233.0468230 g/mol
• Monoisotopic Mass: 233.0468230 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48
• Molecular Weight: 233.66

Additional information on 4-chloro-6-(1-methylpyrazol-4-yl)pyrrolo[2,1-f][1,2,4]triazine

4-Chloro-6-(1-Methylpyrazol-4-Yl)Pyrrolo[2,1-F][1,2,4]Triazine: A Comprehensive Overview

4-Chloro-6-(1-Methylpyrazol-4-Yl)Pyrrolo[2,1-F][1,2,4]Triazine (CAS No. 1703794-33-5) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrrolo-triazine derivatives, which are known for their unique electronic properties and potential applications in drug discovery and advanced materials. The molecule's structure is characterized by a fused pyrrolo-triazine ring system with a chlorine substituent at position 4 and a 1-methylpyrazol-4-yl group at position 6. These substituents play a crucial role in modulating the compound's chemical reactivity and physical properties.

The synthesis of 4-chloro-6-(1-methylpyrazol-4-yl)pyrrolo[2,1-f][1,2,4]triazine involves a multi-step process that typically begins with the preparation of the pyrrolo-triazine core. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better control over the stereochemistry of the product. For instance, researchers have employed microwave-assisted synthesis to accelerate reaction times while maintaining high purity levels. The introduction of the chlorine and methylpyrazole groups is achieved through nucleophilic substitution and coupling reactions, respectively. These steps are critical for ensuring the stability and functionality of the final product.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. The pyrrolo-triazine framework is known for its ability to form stable coordination complexes with transition metals, making it an attractive candidate for use in metal-organic frameworks (MOFs) and other porous materials. Recent studies have demonstrated that incorporating CAS No. 1703794-33-5 into MOFs can significantly enhance their gas adsorption capabilities, particularly for gases such as carbon dioxide and methane. This property makes it a valuable component in the development of sustainable energy storage solutions.

In addition to its role in materials science, 4-chloro-6-(1-methylpyrazol-4-yl)pyrrolo[2,1-f][1,2,4]triazine has shown potential in drug discovery efforts. The compound's unique electronic properties make it an ideal candidate for use as a pharmacophore in designing novel therapeutic agents. For example, researchers have explored its ability to inhibit key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Initial findings suggest that the compound exhibits moderate inhibitory activity against these enzymes, warranting further investigation into its therapeutic potential.

The structural versatility of CAS No. 1703794-33-5 also makes it an appealing target for click chemistry applications. Click reactions are widely used in organic synthesis due to their high efficiency and selectivity under mild conditions. By incorporating azide or alkyne groups into the molecule's structure, chemists can create novel derivatives with enhanced functionality. Recent studies have demonstrated that click chemistry can be successfully applied to this compound to generate libraries of structurally diverse analogs for screening purposes.

From an environmental perspective, 4-chloro-6-(1-methylpyrazol-4-yliypyrrolo[2,f][triazine) has been evaluated for its biodegradability and eco-toxicity profiles. Preliminary data indicate that the compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further studies are required to fully understand its long-term environmental impact and develop strategies for safe disposal.

In conclusion, CAS No. 1703794-33-5, or 4-chloro-[...]-triazine, represents a cutting-edge material with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers working in drug discovery, materials science